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The solubility of erythromycin thiocyanate dihydrate is significantly influenced by solvent type and

temperature. The table below summarizes its molar solubility in various pure solvents at 298.15 K (25°C),

based on recent experimental data [1] [2].

Solvent Molar Solubility (x 10³)

Methanol 14.33

n-Propanol 4.843

Propyl Acetate 0.237

Ethyl Acetate 0.187

Methyl Acetate 0.149

Water Lowest (exact value not fully specified in excerpts)

Solubility Trends: Solubility increases with temperature in all tested solvents, indicating an
endothermic dissolution process [1] [2]. In alcohol solvents, solubility increases with solvent

polarity (Methanol > n-Propanol). In ester solvents, the trend is reversed, with solubility decreasing as
polarity increases (Propyl Acetate > Ethyl Acetate > Methyl Acetate) [2].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s604644?utm_src=pdf-body
https://www.smolecule.com/products/s604644?utm_src=pdf-interest
https://www.smolecule.com/products/s604644?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12156870/
https://www.mdpi.com/1420-3049/30/11/2424
https://pmc.ncbi.nlm.nih.gov/articles/PMC12156870/
https://www.mdpi.com/1420-3049/30/11/2424
https://www.mdpi.com/1420-3049/30/11/2424
https://www.smolecule.com/products/s604644?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Mixed Solvent Systems: In water-methanol and water-n-propanol mixtures, the solubility of

erythromycin thiocyanate dihydrate decreases as the water content increases. Water acts as an
"anti-solvent" in these systems, which can be leveraged for crystallization process design [1] [2].

Experimental Characterization Methodologies

The following workflow outlines the standard process for determining solubility and characterizing crystal

forms:

Solubility Measurement

Solid-State Characterization Gravimetric Method

Method

Thermal Analysis Powder X-ray Diffraction (PXRD)

Technique

Data Modeling DSC & TGA

Technique

Apelblat, Yaws, Van't Hoff

Model

Conditions: 0.1 MPa, 278.15-318.15 K

Confirm crystal structure stability

Dehydration: 332-395 K
Decomposition: 439 K
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Key Experimental Details

Solubility Measurement: The gravimetric method involves preparing saturated solutions at
constant temperatures, sampling the supernatant, and evaporating the solvent to determine the mass

of dissolved solute [1] [2].
Solid-State Characterization: Powder X-ray Diffraction (PXRD) is used to confirm that the solid

phase does not undergo a change during solubility measurements [1] [2].
Thermal Analysis: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis
(TGA) identify thermal events. For erythromycin thiocyanate dihydrate, a weight loss of ~4.57%
occurs between 332-395 K, correlating with the loss of water molecules [1] [2].

Data Modeling: The Apelblat model provided the best correlation for solubility data in pure solvents
[1] [2].

Structural Characterization and Solvate Diversity

Erythromycin A can form multiple distinct solvated structures, and single-crystal X-ray diffraction is the

primary technique for determining the precise arrangement of solvent molecules within the crystal lattice [3].

Erythromycin Thiocyanate Dihydrate: This is a specific, stable crystalline form where water
molecules are integral parts of the crystal structure [1] [2].

Other Erythromycin Solvates: Crystallographic studies have characterized several other solvates,
including THF, dioxane, isopropanol, and methanol solvates. The hydrogen bonding of the

isopropanol solvate is particularly notable [3]. A 1958 patent also describes processes for creating
crystalline erythromycin base solvates using solvents like acetone, chloroform, and dichloroethane

[4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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